2-(1-(Naphthalen-1-yl)ethylidene)hydrazine-1-carboxamide

• IUPAC Name: [(E)-1-naphthalen-1-ylethylideneamino]urea
• InChI: InChI=1S/C13H13N3O/c1-9(15-16-13(14)17)11-8-4-6-10-5-2-3-7-12(10)11/h2-8H,1H3,(H3,14,16,17)/b15-9+
• InChI Key: BJGJUPAEKVEHJQ-OQLLNIDSSA-N
• Canonical SMILES: CC(=NNC(=O)N)C1=CC=CC2=CC=CC=C21
• Isomeric SMILES: C/C(=N\NC(=O)N)/C1=CC=CC2=CC=CC=C21
• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26 g/mol

Description

2-(1-(Naphthalen-1-yl)ethylidene)hydrazine-1-carboxamide, also known as NAEH, is a synthetic compound that has gained attention in recent years due to its potential use in scientific research. NAEH is a hydrazone derivative that has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Detection of Fluoride Ions

A derivative, (12E, 13E)-2-((naphthalen-1-yl) methylene)-1-(1-(2-hydroxynaphthalen-6-yl) ethylidene) hydrazine (AH), has been synthesized for the naked eye detection of fluoride ions (F-) in aqueous acetonitrile. AH shows a limit of detection of 1.31×10^-6 M and undergoes hydrogen bonding with F-, followed by deprotonation, enabling practical utility in test kits and color change detection in toothpaste solutions (Bhattacharyya, Makhal, Ghosh, & Guchhait, 2018).

Structural Analysis

Another study focused on the synthesis and structure determination of a similar compound, S,S′-(Naphthalen-2-ylmethyl sulfanyl (1-p-tolyl-ethylidene) Hydrazine (SNM4MA), highlighting the compound’s crystalline structure and its conformers’ properties. This work adds to the understanding of molecular configurations and potential applications in material science (How, Crouse, Tahir, & Watkin, 2009).

Biological Activities

The compound (E)-2-(2-(naphthalene-2-yloxy)-1-phenylethylidene) hydrazine thiocarboxamide (NAPTCAR) was synthesized and examined for its antibacterial and antifungal activities, demonstrating significant activity. This suggests potential applications in developing new antimicrobial agents (Rajmohan, Ravindran, & Arivazhagan, 2021).

Coordination Compounds

Research into Hg(II) complexes involving a derivative, N-(naphthalene-2-yl)pyrazine-2-carboxamide ligand, revealed insights into the role of substituent position on the supramolecular organization of molecular complexes. This study emphasizes the significance of π-π stacking interactions in influencing coordination geometry and structural assembly, with potential implications in the design of coordination compounds (Khavasi & Mir Mohammad Sadegh, 2014).

Spectrophotometric Analysis

The hydrazine carboxamide derivative was utilized as a reagent for the extractive spectrophotometric determination of Nickel (II), showcasing its analytical application in quantitatively extracting and determining nickel in various samples. This represents a practical approach in analytical chemistry for metal ion detection (Lokh & Sonawane, 2014).